3-Chloro-6-(3-chlorophenyl)-4-ethylpyridazine

• Molecular Formula: C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 3-chloro-6-(3-chlorophenyl)-4-ethylpyridazine
• InChI: InChI=1S/C12H10Cl2N2/c1-2-8-7-11(15-16-12(8)14)9-4-3-5-10(13)6-9/h3-7H,2H2,1H3
• InChI Key: LNSYPWDMQPKZRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN=C1Cl)C2=CC(=CC=C2)Cl

Description

3-Chloro-6-(3-chlorophenyl)-4-ethylpyridazine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A RBF was charged with 6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one (1.50 g, 6.4 mmol) and phosphorus oxychloride (6.0 ml, 64 mmol). Hunig's base (1.2 ml, 7.0 mmol) was added to the mixture dropwise (slightly exothermic). The flask was fitted with a reflux condenser and a nitrogen inlet and the mixture was heated at 110° C. for 3 h. Upon cooling the reaction mixture was poured onto ice. 6N NaOH was added dropwise until pH 9 while keeping the mixture cold by gradual addition of ice. The solids were filtered, washed with water and dried to provide 3-chloro-6-(3-chlorophenyl)-4-ethylpyridazine as a peach colored solid. MS m/z=253 [M]+. Calc'd for C12H10Cl2N2: 253.13.

Synthesis routes and methods II

Procedure details